Cas no 123-44-4 (2,2,4-trimethylpentan-1-ol)
2,2,4-trimethylpentan-1-ol structure
Product Name:2,2,4-trimethylpentan-1-ol
2,2,4-trimethylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol,2,2,4-trimethyl-
- 2,2,4-Trimethyl-1-pentanol
- 2.2.4-TRIMETHYL-1-PENTANOL
- 2,2,4-trimethyl-1-pentano
- 2,2,4-trimethyl-pentan-1-ol
- 2,2,4-Trimethylpentane-1-ol
- 2,2,4-trimethylpentanol
- diisobutyl alcohol
- 2,2,4-TRIMETHYLPENTAN-1-OL
- NSC-35410
- AI3-26041
- NS00024013
- 1-Pentanol, 2,2,4-trimethyl-
- AKOS006229221
- InChI=1/C8H18O/c1-7(2)5-8(3,4)6-9/h7,9H,5-6H2,1-4H
- 2,4-Trimethyl-1-pentanol
- BRN 1697386
- DIISOPROPYL METHYL CARBINOL
- IX60R7GK8R
- 1331-40-4
- 3-(4-METHYLPIPERIDINE-1-CARBONYL)PHENYLBORONICACID
- SCHEMBL104641
- Pentanol, 2,2,4-trimethyl-
- 2,4-Trimethylpentanol
- UNII-IX60R7GK8R
- EN300-1247822
- WLN: Q1X1 & 1 & 1Y1 & 1
- 1-Pentanol,2,4-trimethyl-
- 123-44-4
- DTXSID6073158
- EINECS 204-628-8
- 4-01-00-01795 (Beilstein Handbook Reference)
- NSC 35410
- NSC35410
- F8884-2044
- 2,2,4-trimethylpentan-1-ol
-
- MDL： MFCD00021979
- Inchi： 1S/C8H18O/c1-7(2)5-8(3,4)6-9/h7,9H,5-6H2,1-4H3
- InChI Key： CWPPDTVYIJETDF-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CC(C)C
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 74.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8340
- Melting Point: -70°C
- Boiling Point: 165°C
- Refractive Index: 1.4280
- PSA: 20.23000
- LogP: 2.05100
2,2,4-trimethylpentan-1-ol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2,4-trimethylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796725-10mg |
2,2,4-Trimethyl-1-pentanol |
123-44-4 | 10mg |
$81.00 | 2023-05-17 | ||
| TRC | T796725-50mg |
2,2,4-Trimethyl-1-pentanol |
123-44-4 | 50mg |
$104.00 | 2023-05-17 | ||
| TRC | T796725-100mg |
2,2,4-Trimethyl-1-pentanol |
123-44-4 | 100mg |
$167.00 | 2023-05-17 | ||
| TRC | T796725-250mg |
2,2,4-Trimethyl-1-pentanol |
123-44-4 | 250mg |
$299.00 | 2023-05-17 | ||
| TRC | T796725-1g |
2,2,4-Trimethyl-1-pentanol |
123-44-4 | 1g |
$626.00 | 2023-05-17 | ||
| Enamine | EN300-1247822-0.05g |
2,2,4-trimethylpentan-1-ol |
123-44-4 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-1247822-0.1g |
2,2,4-trimethylpentan-1-ol |
123-44-4 | 95.0% | 0.1g |
$615.0 | 2025-02-21 | |
| Enamine | EN300-1247822-0.25g |
2,2,4-trimethylpentan-1-ol |
123-44-4 | 95.0% | 0.25g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-1247822-0.5g |
2,2,4-trimethylpentan-1-ol |
123-44-4 | 95.0% | 0.5g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-1247822-1.0g |
2,2,4-trimethylpentan-1-ol |
123-44-4 | 95.0% | 1.0g |
$699.0 | 2025-02-21 |
2,2,4-trimethylpentan-1-ol Related Literature
-
Yanbo Liu,Yafei Wei,Haideng Li,Feifei Li,Mengjiao Song,Zihong Li,Taotao Zhang,Suna Han,Chunmei Pan RSC Adv. 2022 12 35616
-
Aurica Precupas,Anca Ruxandra Leonties,Andreea Neacsu,Romica Sandu,Vlad Tudor Popa New J. Chem. 2019 43 3891
-
Tarlok S. Lobana,Jaspreet K. Aulakh,Heena Sood,Daljit S. Arora,Isabel Garcia-Santos,Manpreet Kaur,Courtney E. Duff,Jerry P. Jasinski New J. Chem. 2018 42 9886
-
4. Reactivity of the iridium nitrosyl complex [Ir(NO)(paa)(PPh3)2][PF6]2(paa = 2-pyridinecarbaldehyde azine) with nucleophiles: insertion of NO into a methinic C–H bond; crystal structure of [Ir{(2-C5H4N)CHN–NC(NOH)(2-C5H4N)}{Me-(EtO)CNH}(PPh3)2][PF6]2Mauro Ghedini,Marcello Longeri,Francesco Neve,Anna Maria Manotti Lanfredi,Antonio Tiripicchio J. Chem. Soc. Dalton Trans. 1989 1217
-
W. N. Haworth,C. K. Ingold,T. A. Henry Annu. Rep. Prog. Chem. 1926 23 74
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